molecular formula C20H18O4 B11983908 2-oxo-4-phenyl-6-propyl-2H-chromen-7-yl acetate

2-oxo-4-phenyl-6-propyl-2H-chromen-7-yl acetate

Cat. No.: B11983908
M. Wt: 322.4 g/mol
InChI Key: VEWAFXQYBOFSSM-UHFFFAOYSA-N
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Description

ACETIC ACID 2-OXO-4-PHENYL-6-PROPYL-2H-CHROMEN-7-YL ESTER: is a complex organic compound with the molecular formula C22H22O5 . This compound belongs to the class of coumarin derivatives, which are known for their diverse biological activities and applications in various fields such as medicine, chemistry, and industry .

Preparation Methods

The synthesis of ACETIC ACID 2-OXO-4-PHENYL-6-PROPYL-2H-CHROMEN-7-YL ESTER typically involves the following steps:

    Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 4-phenyl-2H-chromen-2-one and propyl bromide.

    Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a base such as potassium carbonate in a solvent like acetone.

    Industrial Production: On an industrial scale, the production process may involve the use of large reactors and continuous flow systems to ensure consistent quality and yield.

Mechanism of Action

The mechanism of action of ACETIC ACID 2-OXO-4-PHENYL-6-PROPYL-2H-CHROMEN-7-YL ESTER involves its interaction with specific molecular targets and pathways:

Properties

Molecular Formula

C20H18O4

Molecular Weight

322.4 g/mol

IUPAC Name

(2-oxo-4-phenyl-6-propylchromen-7-yl) acetate

InChI

InChI=1S/C20H18O4/c1-3-7-15-10-17-16(14-8-5-4-6-9-14)11-20(22)24-19(17)12-18(15)23-13(2)21/h4-6,8-12H,3,7H2,1-2H3

InChI Key

VEWAFXQYBOFSSM-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC2=C(C=C1OC(=O)C)OC(=O)C=C2C3=CC=CC=C3

Origin of Product

United States

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